Cas no 76921-54-5 (4-propylbicyclo[2.2.2]octan-1-ol)

• Product Name: 4-propylbicyclo[2.2.2]octan-1-ol
• CAS No: 76921-54-5
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 548633
• PubChem ID: 1206902
• Update Time: 2025-05-20

4-propylbicyclo[2.2.2]octan-1-ol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octan-1-ol,4-propyl-
• 4-N-PROPYLBICYCLO[2.2.2]OCTAN-1-OL
• 1-hydroxy-4-propylbicyclo(2.2.2)octane
• 4-Propylbicyclo[2.2.2]octan-1-amin
• 4-propylbicyclo[2.2.2]octan-1-ol
• Bicyclo[2.2.2]octan-1-amine,4-propyl
• CS-0366574
• 76921-54-5
• AKOS005376754
• SCHEMBL10527078
• starbld0000313
• AA-516/30035004

• Inchi： 1S/C11H20O/c1-2-3-10-4-7-11(12,8-5-10)9-6-10/h12H,2-9H2,1H3
• InChI Key： IWEZNQVRJZTFLL-UHFFFAOYSA-N
• SMILES： OC12CCC(CCC)(CC1)CC2

Computed Properties

• Exact Mass: 168.15100
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.029
• Boiling Point: 230.3 °C at 760 mmHg
• Flash Point: 93.9 °C
• PSA: 20.23000
• LogP: 2.87180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 4-propylbicyclo[2.2.2]octan-1-ol

Chemical Profile of 4-propylbicyclo[2.2.2]octan-1-ol (CAS No. 76921-54-5)

4-propylbicyclo[2.2.2]octan-1-ol, identified by its Chemical Abstracts Service (CAS) number 76921-54-5, is a complex organic compound belonging to the class of bicyclic alcohols. This molecule, characterized by its intricate cyclic structure and a propyl substituent, has garnered attention in the chemical and pharmaceutical research communities due to its unique structural features and potential biological activities. The compound’s framework consists of a bicyclo[2.2.2]octane core, which is a fused tricyclic system with three rings sharing common vertices, appended with a propyl group at the 4-position and an hydroxyl (-OH) functional group at the 1-position.

The synthesis of 4-propylbicyclo[2.2.2]octan-1-ol involves multi-step organic transformations, typically starting from readily available precursors such as norbornadiene or norbornene derivatives. The introduction of the propyl group and the hydroxyl functionality requires precise stereocontrol to achieve the desired configuration, often employing advanced catalytic methods or directed ortho-metalation strategies. The compound’s stability under various conditions, including temperature and pH, is also a critical consideration in its synthesis and application, as these factors can influence its reactivity and interactions with biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of 4-propylbicyclo[2.2.2]octan-1-ol, aiding in the rational design of derivatives with improved bioavailability or targeted action. Molecular modeling studies suggest that the compound’s rigid bicyclic core may enhance its binding affinity to certain enzymes or receptors, making it a promising scaffold for drug development. Additionally, the hydroxyl group provides a site for further functionalization, allowing chemists to explore modifications that could modulate its pharmacological effects.

In the realm of medicinal chemistry, 4-propylbicyclo[2.2.2]octan-1-ol has been investigated for its potential role in modulating inflammatory pathways and pain perception. Preclinical studies have demonstrated that derivatives of this compound can interact with specific ion channels or G protein-coupled receptors (GPCRs) involved in nociception and inflammation. The propyl substituent appears to play a crucial role in determining the compound’s selectivity, influencing which biological pathways are affected while minimizing side effects.

The structural motif of 4-propylbicyclo[2.2.2]octan-1-ol is also reminiscent of natural products found in certain plants and microorganisms, suggesting that it may have evolved structural features that promote specific biological interactions. This evolutionary perspective has inspired synthetic chemists to explore bioprospecting strategies, where natural product scaffolds are modified to create novel therapeutic agents. By leveraging the known bioactivities of structurally similar compounds, researchers aim to develop 4-propylbicyclo[2.2.2]octan-1-ol derivatives with enhanced efficacy or reduced toxicity.

The chemical properties of 4-propylbicyclo[2.2]octan-1-ol make it an interesting candidate for use in material science applications as well. Its rigid framework and hydroxyl functionality allow it to participate in hydrogen bonding networks, making it suitable for applications in polymers or coatings where such interactions are desirable. Additionally, the compound’s stability under various environmental conditions suggests potential uses in industrial processes where chemical resistance is paramount.

As research continues to uncover new applications for 4-propylbicyclo[2.]octan-1-ol, collaboration between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into viable therapeutic agents or materials. The integration of high-throughput screening technologies with traditional synthetic methodologies will accelerate the discovery process, enabling rapid identification of promising derivatives for further development.

The future prospects for 4-propylbicyclo[.]octan-l_ol are bright, driven by its unique structural features and versatile reactivity. Whether used as a lead compound in drug discovery or as a building block for advanced materials, this molecule exemplifies the importance of interdisciplinary research in unlocking new possibilities across multiple scientific domains.